Cas no 272776-07-5 (9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline)

9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline structure
272776-07-5 structure
Product Name:9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline
CAS No:272776-07-5
MF:C9H6N4O
MW:186.170140743256
CID:248039
PubChem ID:2736919
Update Time:2025-04-19

9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline Chemical and Physical Properties

Names and Identifiers

    • [1,2,5]Oxadiazolo[3,4-f]cinnoline,9-methyl-
    • 9-methyl-[1,2,5]oxadiazolo[3,4-f]cinnoline
    • 9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline
    • HMS561M03
    • NBNRXKLMMDXGPS-UHFFFAOYSA-
    • 9-Methyl-1,2,5-oxadiazolo[3,4-f]cinnoline
    • FT-0621675
    • AKOS005382455
    • Maybridge1_007131
    • CS-0336081
    • InChI=1/C9H6N4O/c1-5-4-10-11-6-2-3-7-9(8(5)6)13-14-12-7/h2-4H,1H3
    • 272776-07-5
    • DTXSID20371704
    • MFCD00582798
    • 9-methyl-[1, 2, 5]oxadiazolo[3, 4-f]cinnoline
    • 9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline
    • Inchi: 1S/C9H6N4O/c1-5-4-10-11-6-2-3-7-9(8(5)6)13-14-12-7/h2-4H,1H3
    • InChI Key: NBNRXKLMMDXGPS-UHFFFAOYSA-N
    • SMILES: O1N=C2C=CC3=C(C(=CN=N3)C)C2=N1

Computed Properties

  • Exact Mass: 186.05400
  • Monoisotopic Mass: 186.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • Melting Point: 171-173
  • PSA: 64.70000
  • LogP: 1.47440

9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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